3-(3-Chlorophenyl)-6-[({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine

• IUPAC Name: 5-[[6-(3-chlorophenyl)pyridazin-3-yl]sulfanylmethyl]-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C20H12ClF3N4OS/c21-15-3-1-2-13(10-15)16-8-9-18(27-26-16)30-11-17-25-19(28-29-17)12-4-6-14(7-5-12)20(22,23)24/h1-10H,11H2
• InChI Key: LSDKHTZCSPXRHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NN=C(C=C2)SCC3=NC(=NO3)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C20H12ClF3N4OS
• Molecular Weight: 448.8 g/mol
• CAS No.: 1114945-18-4

Description

3-(3-Chlorophenyl)-6-[({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine is a useful research compound. Its molecular formula is C20H12ClF3N4OS and its molecular weight is 448.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Evaluation

• Antibacterial Agents Synthesis : A study focused on synthesizing new heterocyclic compounds, including pyridazine derivatives, suitable for use as antibacterial agents. Several new compounds displayed high antibacterial activities (Azab, Youssef, & El-Bordany, 2013).

Synthesis of Pyridazine, Oxadiazole, and Triazole Derivatives

• Synthesis of Pyridazine Derivatives : Another study explored the reactivity of 4-Nitrophenyl-1-piperidinostyrene with various compounds, leading to the synthesis of pyridazine, oxadiazole, and 1,2,3-triazole derivatives (Abdallah, Salaheldin, & Radwan, 2007).

Thiophene Ring-Opening Reactions

• Thiophene-Pyridazine Thiolate Hybrids : A study investigated the interaction of certain substrates with benzothiohydrazide, yielding 1,3,4-thiadiazoline–pyridazine thiolate hybrids. This research contributes to the understanding of thiophene ring-opening reactions (Abdullah et al., 2022).

Synthesis of 3-Phenyl-1H-Pyrazole Derivatives

• Cancer Therapy Research : Research was conducted on the synthesis of 3-phenyl-1H-pyrazole derivatives, highlighting their importance as intermediates for synthesizing biologically active compounds, particularly in cancer therapy (Liu, Xu, & Xiong, 2017).

Anticancer Agent Synthesis

• Novel Thiadiazoles and Thiazoles : Novel thiadiazole and thiazole derivatives incorporating a pyrazole moiety were synthesized and evaluated as anticancer agents, showing promising results against the breast carcinoma cell line MCF-7 (Gomha, Salah, & Abdelhamid, 2014).

Herbicidal Activities

• Novel Pyridazine Derivatives : A study on the synthesis and evaluation of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives showed potent herbicidal activities against certain plant species (Xu et al., 2008).

Mechanism of Action

Target of Action

The compound “3-(3-Chlorophenyl)-6-[({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine” contains several functional groups that are commonly found in bioactive molecules. For example, the trifluoromethyl group is known to play an important role in pharmaceuticals, agrochemicals, and materials .

Biochemical Pathways

Without specific information, it’s hard to say which biochemical pathways this compound might affect. The trifluoromethyl group is known to be involved in various biochemical reactions .

Action Environment

The action, efficacy, and stability of a compound can be influenced by various environmental factors such as pH, temperature, and the presence of other molecules. For example, the trifluoromethyl group is known to be stable under a variety of conditions .